Cas no 10247-46-8 (D-Fructofuranose)

D-Fructofuranose structure
D-Fructofuranose structure
Product Name:D-Fructofuranose
CAS No:10247-46-8
MF:C6H12O6
MW:180.155882835388
CID:1133511
PubChem ID:439163
Update Time:2025-04-20

D-Fructofuranose Chemical and Physical Properties

Names and Identifiers

    • D-Fructofuranose
    • (3S,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol
    • bmse000010
    • bmse001005
    • DTXSID0058722
    • RFSUNEUAIZKAJO-VRPWFDPXSA-N
    • Q27117238
    • C00095
    • D-fructofuranose (closed ring structure)
    • (3S,4S,5R)-2,5-Bis(hydroxymethyl)tetrahydrofuran-2,3,4-triol
    • CHEBI:37721
    • Fructofuranose
    • 10247-46-8
    • bmse000902
    • bmse001012
    • D-Arabino-hexulose
    • SCHEMBL9006
    • Inchi: 1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
    • InChI Key: RFSUNEUAIZKAJO-VRPWFDPXSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H](C1(CO)O)O)O

Computed Properties

  • Exact Mass: 180.06336
  • Monoisotopic Mass: 180.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.38
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